Cas no 1805190-17-3 (Methyl 5-bromo-4-cyano-2-formylphenylacetate)

• Product Name: Methyl 5-bromo-4-cyano-2-formylphenylacetate
• CAS No: 1805190-17-3
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4973239
• Update Time: 2025-06-10

Methyl 5-bromo-4-cyano-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-cyano-2-formylphenylacetate
• methyl 2-(5-bromo-4-cyano-2-formylphenyl)acetate

• Inchi： 1S/C11H8BrNO3/c1-16-11(15)4-7-3-10(12)8(5-13)2-9(7)6-14/h2-3,6H,4H2,1H3
• InChI Key： HAWPROJWHFRJLD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C=O)=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 377.3±42.0 °C at 760 mmHg
• Flash Point: 182.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-bromo-4-cyano-2-formylphenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-bromo-4-cyano-2-formylphenylacetate

Comprehensive Overview of Methyl 5-bromo-4-cyano-2-formylphenylacetate (CAS No. 1805190-17-3)

Methyl 5-bromo-4-cyano-2-formylphenylacetate (CAS No. 1805190-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its bromine, cyano, and formyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₁H₈BrNO₃, highlights its potential for diverse chemical transformations, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for heterocyclic compounds and multifunctional intermediates like Methyl 5-bromo-4-cyano-2-formylphenylacetate has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) and agrochemicals. The compound's ability to undergo nucleophilic substitution and condensation reactions makes it indispensable for designing novel therapeutics targeting infectious diseases and metabolic disorders.

From an environmental perspective, the synthesis and application of Methyl 5-bromo-4-cyano-2-formylphenylacetate align with the growing emphasis on green chemistry and sustainable manufacturing. Innovations in catalytic processes and solvent-free reactions have improved the efficiency of its production, reducing waste and energy consumption. This aligns with global trends such as the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and industrial innovation.

The compound's relevance extends to the field of material science, where its electron-withdrawing groups contribute to the development of organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are exploring its potential in organic light-emitting diodes (OLEDs) and solar cells, addressing the need for energy-efficient solutions.

In summary, Methyl 5-bromo-4-cyano-2-formylphenylacetate (CAS No. 1805190-17-3) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted utility in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in contemporary scientific research. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future technological advancements.